Cas no 2229361-16-2 (1-bromo-3-chloro-2-(prop-2-yn-1-yl)benzene)

• Product Name: 1-bromo-3-chloro-2-(prop-2-yn-1-yl)benzene
• CAS No: 2229361-16-2
• MF: C₉H₆BrCl
• MW: 229.500940799713
• CID: 6296163
• PubChem ID: 165722811
• Update Time: 2025-08-04

1-bromo-3-chloro-2-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-chloro-2-(prop-2-yn-1-yl)benzene
• 2229361-16-2
• EN300-1927093

• Inchi： 1S/C9H6BrCl/c1-2-4-7-8(10)5-3-6-9(7)11/h1,3,5-6H,4H2
• InChI Key： GGLQSSLLKDKAGR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CC#C)Cl

Computed Properties

• Exact Mass: 227.93414g/mol
• Monoisotopic Mass: 227.93414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-3-chloro-2-(prop-2-yn-1-yl)benzene

1-Bromo-3-Chloro-2-(Prop-2-yn-1-yl)benzene (CAS No. 2229361-16-2)

1-Bromo-3-chloro-2-(prop-2-yn-1-yl)benzene (CAS No. 2229361-16-2) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and medicinal chemistry. This compound, characterized by its unique bromo, chloro, and propargyl substituents, offers a range of applications in the development of novel pharmaceuticals and materials.

The molecular structure of 1-bromo-3-chloro-2-(prop-2-yn-1-yl)benzene is particularly noteworthy due to its functional groups. The presence of a bromine atom at the 1-position, a chlorine atom at the 3-position, and a propargyl group at the 2-position provides multiple points for chemical modification and reactivity. These substituents make the compound an attractive starting material for various synthetic pathways, including cross-coupling reactions and functional group transformations.

In recent years, cross-coupling reactions have become a cornerstone of modern organic synthesis, and 1-bromo-3-chloro-2-(prop-2-yn-1-yl)benzene has been extensively utilized in these processes. For instance, the bromine atom can be readily coupled with various nucleophiles to form new carbon-carbon bonds, while the propargyl group can undergo subsequent transformations such as alkyne metathesis or hydroboration to introduce additional functional groups. These reactions are crucial in the synthesis of complex organic molecules, including those with potential therapeutic applications.

The propargyl group in 1-bromo-3-chloro-2-(prop-2-yn-1-yl)benzene is particularly valuable for its ability to participate in click chemistry reactions. Click chemistry, a concept introduced by K. Barry Sharpless, involves the formation of covalent bonds through highly efficient and selective reactions. The propargyl group can react with azides to form 1,4-disubstituted triazoles, which are known for their stability and biological activity. This property makes 1-bromo-3-chloro-2-(prop-2-yn-1-yl)benzene an ideal candidate for the synthesis of bioconjugates and drug delivery systems.

Moreover, medicinal chemistry has seen significant advancements with the use of 1-bromo-3-chloro-2-(prop-2-yn-1-yl)benzene as a building block. The compound's structural flexibility allows for the design and synthesis of small molecules with diverse biological activities. For example, researchers have explored its use in the development of inhibitors for various enzymes and receptors involved in disease pathways. Studies have shown that derivatives of this compound exhibit potent activity against cancer cells, making them promising candidates for further preclinical and clinical evaluation.

The synthetic versatility of 1-bromo-3-chloro-2-(prop-2-ylnl)benzene extends beyond pharmaceutical applications. In materials science, this compound can be used as a monomer or building block for the synthesis of polymers with unique properties. For instance, polymers derived from this compound may exhibit enhanced mechanical strength, thermal stability, or optical properties, depending on the specific functional groups introduced during polymerization.

Recent research has also focused on the environmental impact of organic compounds like 1-bromo-3-chloro-2-(propylnl)benzene. Scientists are developing more sustainable synthetic methods to reduce waste and improve the efficiency of chemical processes. Green chemistry principles are increasingly being applied to ensure that these compounds can be produced and used in an environmentally friendly manner.

In conclusion, 1-bromo-3-chloro--(propylnl)benzene (CAS No. 2229361--) is a multifaceted compound with broad applications in chemical synthesis, medicinal chemistry, and materials science. Its unique molecular structure and reactivity make it an invaluable tool for researchers aiming to develop novel compounds with diverse functionalities and potential therapeutic benefits.